
An In-depth Technical Guide to the Melting Point
of 2-Aminobenzenesulfonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 2-
Aminobenzenesulfonic acid (also known as orthanilic acid), a crucial physical property for its

handling, purification, and application in research and pharmaceutical development. The

document outlines the reported melting point values, details the experimental protocol for its

determination, and discusses the phenomenon of decomposition at its melting point.

Physicochemical Properties of 2-
Aminobenzenesulfonic Acid
2-Aminobenzenesulfonic acid is a crystalline solid, appearing as gray-white needle-like

crystals or a light brown powder.[1][2] It is sparingly soluble in water and insoluble in ethanol

and ether.[1][3] As a zwitterionic compound, it exhibits a high melting point.

Melting Point Data
The melting point of 2-Aminobenzenesulfonic acid is consistently reported to be at or above

300°C. However, it is critical to note that the substance typically decomposes at this

temperature. This decomposition is a key thermal characteristic. The table below summarizes

the reported values from various sources.
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Reported Value Source(s) Notes

> 300 °C ChemBK[1], Sigma-Aldrich[4]
Indicates melting occurs above

this temperature.

300 °C

LookChem[3],

ChemicalBook[5][6][7][8],

Kuujia.com[9]

A commonly cited value.

320 °C Nomination Background[10]

325 °C (decomposes)
Wikipedia[11], Nomination

Background[10]
Explicitly notes decomposition.

The variation in the reported values can be attributed to differences in experimental conditions,

sample purity, and the criteria used to define the melting point, especially when decomposition

occurs concurrently.

Thermal Decomposition
The observation of "decomposes" alongside the melting point indicates that upon heating, 2-
Aminobenzenesulfonic acid breaks down into other substances. This is a critical

consideration for any process involving heating this compound, as it may affect reaction

outcomes and safety. The decomposition may involve the release of toxic fumes.[12]

Experimental Protocol for Melting Point
Determination
The melting point of 2-Aminobenzenesulfonic acid can be determined using standard

laboratory methods, such as the capillary melting point technique.

Objective: To determine the melting point range of a solid sample of 2-Aminobenzenesulfonic
acid.

Materials and Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)
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Capillary tubes (sealed at one end)

2-Aminobenzenesulfonic acid sample (finely powdered)

Spatula

Mortar and pestle (if the sample is not already a fine powder)

Thermometer (calibrated)

Procedure:

Sample Preparation:

Ensure the 2-Aminobenzenesulfonic acid sample is completely dry and in the form of a

fine powder. If necessary, gently grind the crystals in a mortar and pestle.

Pack the dry, powdered sample into a capillary tube by tapping the open end into the

powder. The sample should be compacted to a height of 2-3 mm by tapping the sealed

end of the tube on a hard surface.

Apparatus Setup:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Determination of Melting Point:

Set the heating rate of the apparatus. For a preliminary determination, a rapid heating rate

(e.g., 10-20 °C/minute) can be used to find an approximate melting range.

For an accurate determination, repeat the measurement with a fresh sample and a slower

heating rate (1-2 °C/minute) as the temperature approaches the approximate melting

point.

Observe the sample through the magnifying lens.
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Record the temperature at which the first liquid appears (the beginning of the melting

range).

Record the temperature at which the entire sample has turned into a clear liquid (the end

of the melting range).

Simultaneously, observe any changes in the sample's appearance that might indicate

decomposition, such as darkening of color, bubbling, or the evolution of gas.

Data Recording:

Record the melting point as a range from the initial to the final temperature.

Note any observations of decomposition.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the determination of the melting point

of 2-Aminobenzenesulfonic acid.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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